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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617 Get Quote

These guidelines are intended for researchers, scientists, and professionals in drug

development who are utilizing Disperse Brown 4 in their experiments. This document provides

detailed protocols for the preparation of stock solutions and outlines the necessary safety

precautions.

Properties of Disperse Brown 4
Disperse Brown 4 is a non-ionic, single azo dye.[1][2][3] Its low water solubility is a key

characteristic, necessitating specific preparation methods for experimental use.[3][4][5] It is

primarily used for dyeing hydrophobic synthetic fibers.[3][4]
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Property Value Reference

IUPAC Name

2-[4-[(2-bromo-6-chloro-4-

nitrophenyl)diazenyl]-3-chloro-

N-(2-

hydroxyethyl)anilino]ethanol

[4]

CAS Number 12223-16-4 [1][6]

Molecular Formula C₁₆H₁₅BrCl₂N₄O₄ [1][2]

Molecular Weight 478.12 g/mol [1][2]

Appearance
Red-light-orange to dark-red-

light-brown powder
[1][6]

Solubility
Low in water; Soluble in some

organic solvents
[3][7]

Safety Precautions
Disperse Brown 4 can cause skin irritation, allergic skin reactions, and serious eye damage.[8]

Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat.[8][9]

Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhaling dust

particles.[9]

Handling: Avoid direct contact with skin and eyes.[9] In case of accidental contact, rinse the

affected area thoroughly with water.[8][9]

Disposal: Dispose of waste according to institutional and local environmental regulations.
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This protocol details the preparation of a 1% weight/volume (w/v) stock solution, a common

starting concentration for many experimental applications.

Materials:

Disperse Brown 4 powder

Dimethyl sulfoxide (DMSO) or other appropriate organic solvent

Deionized water

Glass beaker

Volumetric flask (e.g., 10 mL or 100 mL)

Magnetic stirrer and stir bar

Weighing scale (analytical balance)

Spatula

Procedure:

Weighing: Accurately weigh 100 mg of Disperse Brown 4 powder using an analytical

balance and place it into a clean, dry beaker.

Initial Dissolution: Add a small volume of DMSO (e.g., 2-3 mL) to the beaker. Disperse dyes

exhibit low water solubility, so an organic solvent is often necessary for the initial dissolution.

Mixing: Place a magnetic stir bar into the beaker and place it on a magnetic stirrer. Stir the

mixture until the dye is completely dissolved. Gentle heating may be applied to aid

dissolution, but avoid boiling.

Transfer: Carefully transfer the dissolved dye solution into a 10 mL volumetric flask.

Rinsing: Rinse the beaker with a small amount of the chosen solvent to ensure all the dye is

transferred to the volumetric flask.
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Final Volume: Add the solvent to the volumetric flask up to the 10 mL mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution in a properly labeled, sealed container, protected from light.

For long-term storage, refrigeration may be necessary, depending on the solvent used and

experimental requirements.

Recommended Solvents
Due to its hydrophobic nature, Disperse Brown 4 has low solubility in water.[3] Organic

solvents are typically required to prepare stock solutions. The choice of solvent will depend on

the specific experimental application and compatibility with the assay system.

Solvent Suitability Notes

Dimethyl sulfoxide (DMSO) High

Common solvent for preparing

stock solutions of hydrophobic

compounds for biological

assays.

Acetone Moderate
Can be used for initial

dissolution.[7]

Ethanol Moderate
May be suitable for some

applications.[7]

Water Low

Dispersing agents and/or heat

are necessary to create a fine

dispersion rather than a true

solution.[3]

Experimental Workflow Diagram
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Workflow for Preparing Disperse Brown 4 Stock Solution
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Caption: Workflow for preparing Disperse Brown 4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b078617?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-brown-4.html
http://www.worlddyevariety.com/disperse-dyes/disperse-brown-11.html
https://m.chemicalbook.com/ProductCatalog_EN/161113.htm
https://www.benchchem.com/product/b078617
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Disperse_Dyes.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1968411.htm
http://www.worlddyevariety.com/solvent-dyes/solvent-brown-4.html
https://www.evansvanodine.co.uk/assets/eng_disperse.pdf
https://www.chemicalbook.com/msds/disperse-brown-1_2.pdf
https://www.benchchem.com/product/b078617#protocol-for-preparing-disperse-brown-4-stock-solutions-for-experiments
https://www.benchchem.com/product/b078617#protocol-for-preparing-disperse-brown-4-stock-solutions-for-experiments
https://www.benchchem.com/product/b078617#protocol-for-preparing-disperse-brown-4-stock-solutions-for-experiments
https://www.benchchem.com/product/b078617#protocol-for-preparing-disperse-brown-4-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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